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Compound of Interest

Compound Name:
6',7'-Dihydroxybergamottin

acetonide

Cat. No.: B15595326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: 6',7'-Dihydroxybergamottin acetonide is a coumarin compound often isolated from

citrus peels.[1] This document provides a comprehensive overview of its known

physicochemical properties, experimental protocols for its handling and analysis, and its

relationship to the well-studied CYP3A4 inhibitor, 6',7'-dihydroxybergamottin. The information is

intended to support research and development activities involving this natural product.

Physicochemical Properties
The fundamental physicochemical characteristics of 6',7'-Dihydroxybergamottin acetonide
are summarized below. These properties are essential for its handling, formulation, and

application in experimental settings.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 684217-08-1 [1][2][3][4]

Molecular Formula C24H28O6 [1][4]

Molecular Weight 412.48 g/mol [1][4]

Appearance
Powder, typically solid at room

temperature
[1][4]

Source
Isolated from the peels of

Citrus maxima (pomelo)
[1][4]

Compound Type Coumarin [1][3][4]

Table 2: Calculated and Experimental Properties

Property Value Notes

Boiling Point 549.2 ± 50.0 °C at 760 mmHg Calculated

Density 1.2 ± 0.1 g/cm³ Calculated

Flash Point 213.9 ± 26.6 °C Calculated

Table 3: Solubility Profile

Solvent Solubility Reference

DMSO Soluble [2][4]

Acetone Soluble [2][4]

Chloroform Soluble [2][4]

Dichloromethane Soluble [2][4]

Ethyl Acetate Soluble [2][4]

Table 4: Storage and Stability
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Condition Duration Reference

Powder (-20°C) 3 years [1][3]

Powder (4°C) 2 years [1][3]

In Solvent (-80°C) 6 months [1][3]

In Solvent (-20°C) 1 month [1][3]

Biological Context: Relationship to 6',7'-
Dihydroxybergamottin
6',7'-Dihydroxybergamottin acetonide is closely related to 6',7'-dihydroxybergamottin (DHB),

a natural furanocoumarin found in grapefruits and pomelos.[5] DHB is a potent inhibitor of the

cytochrome P450 enzyme CYP3A4.[6][7][8][9][10][11] This enzyme is critical for the

metabolism of approximately 50% of marketed drugs.[12] The inhibition of CYP3A4 by

compounds like DHB is the primary mechanism behind the well-known "grapefruit juice effect,"

which can lead to a significant increase in the plasma concentration of co-administered drugs.

[6][12][13] The acetonide derivative is often used in synthetic and research contexts.

The following diagram illustrates the inhibitory action of the parent compound, DHB, on the

CYP3A4 metabolic pathway.
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CYP3A4 Metabolic Pathway Inhibitory Action

CYP3A4 Substrate
(e.g., Felodipine, Testosterone)
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(Parent Compound)

Mechanism-Based
Inhibition
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Citrus Peel
(Source Material)

Solvent Extraction
(e.g., Methylene Chloride)

Preparative HPLC
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(Isolation of Target Compound)
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Identified Compound:
6',7'-Dihydroxybergamottin acetonide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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